3-Bromopyruvamide
Description
3-Bromopyruvamide is a brominated organic compound hypothesized to be the amide derivative of 3-bromopyruvic acid (3-BPA), a well-studied molecule with inhibitory activity against glycolytic enzymes like hexokinase II . The theoretical molecular formula is C₃H₄BrNO₂, with a molecular weight of approximately 166.96 g/mol (similar to 3-BPA, adjusted for the functional group change) . This modification likely alters solubility, stability, and biological activity compared to its acid counterpart, though experimental validation is needed.
Properties
CAS No. |
35293-21-1 |
|---|---|
Molecular Formula |
C3H4BrNO2 |
Molecular Weight |
165.97 g/mol |
IUPAC Name |
3-bromo-2-oxopropanamide |
InChI |
InChI=1S/C3H4BrNO2/c4-1-2(6)3(5)7/h1H2,(H2,5,7) |
InChI Key |
RSEIDQQVROOOGA-UHFFFAOYSA-N |
SMILES |
C(C(=O)C(=O)N)Br |
Canonical SMILES |
C(C(=O)C(=O)N)Br |
Other CAS No. |
35293-21-1 |
Synonyms |
3-bromopyruvamide |
Origin of Product |
United States |
Comparison with Similar Compounds
3-Bromopyruvic Acid (3-BPA)
- Structure : C₃H₃BrO₃, featuring a bromine atom at the C3 position and a carboxylic acid group .
- Key Properties: Molecular Weight: 166.96 g/mol . Biological Activity: Potent inhibitor of hexokinase II, disrupting cancer cell glycolysis . Safety: Limited safety data in the evidence, but brominated compounds like 3-bromopyridine require precautions (e.g., skin/eye irritation risks) .
Brominated Pyridine Derivatives
- 3-Bromopyridine (C₅H₄BrN): Molecular Weight: 158.00 g/mol . Hazards: Causes respiratory and skin irritation; first-aid measures include washing with water and seeking medical attention .
3-Bromo-5-chloropyridin-2-amine (C₅H₄BrClN₂):
Brominated Amides
- 6-Bromoimidazo[1,2-a]pyridine-3-carboxamide (C₈H₆BrN₃O): CAS: 2044706-79-6 .
2-Bromo-5-methoxypyridin-3-amine (C₆H₇BrN₂O):
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